Cas no 500731-38-4 (1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine)
1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine
-
- Inchi: 1S/C7H9N5/c1-4-3-9-7-5(10-4)6(8)11-12(7)2/h3H,1-2H3,(H2,8,11)
- InChI Key: LLIBYKPIUGIRAJ-UHFFFAOYSA-N
- SMILES: N1(C)C2C(C(N)=N1)=NC(C)=CN=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 173
- XLogP3: -0.1
- Topological Polar Surface Area: 69.6
1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099002676-5g |
1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine |
500731-38-4 | 97% | 5g |
$1656.24 | 2023-09-01 | |
| Alichem | A099002676-10g |
1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine |
500731-38-4 | 97% | 10g |
$2629.08 | 2023-09-01 | |
| Alichem | A099002676-25g |
1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine |
500731-38-4 | 97% | 25g |
$4060.20 | 2023-09-01 |
1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine
Recent Advances in the Study of 1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine (CAS: 500731-38-4)
1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine (CAS: 500731-38-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazolo[3,4-b]pyrazine family, which is known for its diverse pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties. The unique structural features of this molecule, such as the presence of both pyrazole and pyrazine rings, make it a promising scaffold for the development of novel therapeutic agents.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against certain kinase enzymes involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins. Their findings suggest that 1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine could serve as a lead compound for the development of kinase inhibitors with improved selectivity and efficacy.
Another area of interest is the compound's potential as an antiviral agent. A 2022 study in Antiviral Research reported that 1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine showed promising activity against RNA viruses, including SARS-CoV-2. The study highlighted the compound's ability to interfere with viral replication by targeting key viral enzymes. These findings open new avenues for the development of broad-spectrum antiviral drugs, particularly in the context of emerging viral threats.
In addition to its direct pharmacological effects, 1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine has also been investigated as a building block for the synthesis of more complex drug-like molecules. Recent synthetic chemistry efforts have focused on modifying the core structure to enhance its pharmacokinetic properties, such as solubility and metabolic stability. For example, a 2023 patent application disclosed a series of derivatives with improved oral bioavailability, which could facilitate their transition from preclinical to clinical development.
Despite these promising developments, challenges remain in the optimization and clinical translation of 1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine-based therapeutics. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed through further research. Nevertheless, the growing body of evidence supports the continued exploration of this compound and its derivatives as potential candidates for treating a range of diseases, from cancer to viral infections.
In conclusion, 1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine (CAS: 500731-38-4) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic profile, paving the way for future clinical applications.
500731-38-4 (1,5-Dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)